Cas no 2034544-33-5 (5-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide)

• Product Name: 5-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide
• CAS No: 2034544-33-5
• MF: C₁₆H₁₄N₂OS₂
• MW: 314.425160884857
• CID: 5352701
• Update Time: 2025-10-24

5-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)thiophene-2-carboxamide
• 5-methyl-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]thiophene-2-carboxamide
• 5-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide

• Inchi： 1S/C16H14N2OS2/c1-11-4-5-14(21-11)16(19)18-9-12-3-2-7-17-15(12)13-6-8-20-10-13/h2-8,10H,9H2,1H3,(H,18,19)
• InChI Key： IKNLTXFCDZSFTC-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(NCC1=CC=CN=C1C1=CSC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• XLogP3: 3.4
• Topological Polar Surface Area: 98.5

Additional information on 5-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide

5-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide (CAS No. 2034544-33-5): An Emerging Compound in Medicinal Chemistry

5-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide (CAS No. 2034544-33-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex heterocyclic framework, has been the subject of several recent studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 5-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide is composed of a thiophene ring fused to a pyridine ring, with additional functional groups that contribute to its pharmacological properties. The presence of the thiophene and pyridine moieties, along with the methyl and amide functionalities, endows this compound with a diverse range of biological activities, making it a promising candidate for drug development.

Recent research has highlighted the potential of 5-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry demonstrated its potent anti-inflammatory effects. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 5-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide has shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism underlying this activity is thought to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The pharmacokinetic properties of 5-methyl-N-{[2-(thiophen-3-yl)pyridin-3-yl]methyl}thiophene-2-carboxamide have also been investigated. Preliminary studies indicate that it has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. These findings suggest that 5-methyl-N-{[2-(thiophen-3-y l)pyridin - 3 - yl ] methyl } thi oph ene - 2 - car boxam ide could be developed into an orally active therapeutic agent.

To further explore the potential applications of 5-methyl-N-{[2-(thiophen - 3 - yl ) py ridin - 3 - yl ] methyl } thi oph ene - 2 - car boxam ide, ongoing research is focusing on optimizing its chemical structure to enhance its potency and selectivity. Structure-based drug design approaches are being employed to identify key structural modifications that can improve the compound's biological activity while minimizing potential side effects.

In conclusion, 5-methyl-N-{[2-(thiophen - 3 - yl ) py ridin - 3 - yl ] methyl } thi oph ene - 2 - car boxam ide (CAS No. 2034544 - 33 - 5) represents an exciting advancement in medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new therapeutic agents targeting inflammation and cancer. Continued research into this compound will undoubtedly contribute to our understanding of its mechanisms of action and its potential as a future drug candidate.